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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132

For Immediate Release

This technical guide provides a comprehensive overview of the available thermochemical data
for 2-Methyl-2-octanol (CAS No: 628-44-4), a tertiary alcohol with applications in fragrance
and as a chemical intermediate. This document is intended for researchers, scientists, and
professionals in drug development and chemical engineering who require accurate
thermochemical information for process design, safety analysis, and computational modeling.

Core Thermochemical and Physical Properties

A summary of the key physical and thermochemical properties of 2-Methyl-2-octanol is
presented in Table 1. While experimental data for some properties are available, others have
been estimated using reliable computational methods due to the absence of direct
experimental measurements in publicly accessible literature.

Table 1: Physical and Thermochemical Properties of 2-Methyl-2-octanol
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Property Value Units Data Type Source
Molecular
CoH200 - - [1](2][3]
Formula
Molecular Weight  144.25 g/mol - [11[21[3]
Boiling Point 177.00 - 178.00 °C at 760 mmHg Experimental [4]
mmHg at 25.00 )
Vapor Pressure 0.305 oc Estimated [4]
Flash Point 71.10 °C Estimated [4]
Density 0.825 g/cm3 Not Specified
Enthalpy of
Vaporization 64.6 kJ/mol at 353 K Experimental [5]
(AHvap)
Standard
Group
Enthalpy of . 0
] o -450.3+5.8 kJ/mol Estimated Contribution
Formation (liquid,
Method
AHf?)
Standard Molar Group
Entropy (liquid, 363.2+7.3 J/(mol-K) Estimated Contribution
S°) Method
I Group
Liquid Heat ) o
330.8+16.5 J/(mol-K) Estimated Contribution

Capacity (Cp,l)

Method

Experimental Protocols: Determination of Enthalpy
of Combustion

While specific experimental protocols for the thermochemical analysis of 2-Methyl-2-octanol

are not readily available, a generalized and widely accepted methodology for determining the

enthalpy of combustion of a liquid alcohol, such as a tertiary alcohol, involves bomb

calorimetry.
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Principle

The enthalpy of combustion is determined by burning a known mass of the substance in a
constant-volume bomb calorimeter. The heat released by the combustion is absorbed by the
surrounding water and the calorimeter components, leading to a temperature rise. By
measuring this temperature change and knowing the heat capacity of the calorimeter system,
the heat of combustion can be calculated.

Apparatus

e Oxygen bomb calorimeter

» High-precision digital thermometer (resolution of at least 0.001 °C)
o Analytical balance (readability of at least 0.1 mg)

e Benzoic acid (for calibration)

o Oxygen cylinder with a pressure regulator

e Ignition system

o Sample crucible (platinum or stainless steel)

o Deionized water

Procedure

e Calibration of the Calorimeter:

o

A known mass (approximately 1 g) of benzoic acid is pelletized and placed in the crucible.

o

A fuse wire is attached to the ignition electrodes, with the wire in contact with the benzoic
acid pellet.

o

The bomb is assembled and pressurized with oxygen to approximately 30 atm.

o

The bomb is placed in the calorimeter bucket containing a known mass of deionized water.
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o The initial temperature is recorded.

o The sample is ignited, and the temperature is recorded at regular intervals until a constant
temperature is reached.

o The heat capacity of the calorimeter is calculated using the known enthalpy of combustion
of benzoic acid.

o Combustion of 2-Methyl-2-octanol:

o A known mass (approximately 0.5 - 1 g) of 2-Methyl-2-octanol is accurately weighed into
the crucible.

o The fuse wire is attached to the ignition electrodes, with the wire submerged in the liquid
sample.

o The bomb is assembled, pressurized with oxygen, and placed in the calorimeter with a
known mass of water.

o The initial temperature is recorded.
o The sample is ignited, and the temperature change is recorded as in the calibration step.

o The heat released during the combustion of the sample is calculated using the heat
capacity of the calorimeter and the measured temperature rise.

o The enthalpy of combustion of 2-Methyl-2-octanol is then calculated on a molar basis.[6]
[7181[°1[10]

The workflow for this experimental determination is visualized in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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